Cas no 2705764-69-6 ((2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane)

• Product Name: (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane
• CAS No: 2705764-69-6
• MF: C₁₀H₁₃ClOS
• MW: 216.73
• CID: 5082414
• Update Time: 2026-03-01

(2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C10H13ClOS/c1-4-12-9-6-8(11)10(13-3)5-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： YVRVFZWCOAUPGB-UHFFFAOYSA-N
• SMILES： C1(SC)=CC(C)=C(OCC)C=C1Cl

Additional information on (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane

Introduction to (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane (CAS No. 2705764-69-6)

(2-Chloro-4-ethoxy-5-methylphenyl(methyl)sulfane) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2705764-69-6, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and ethoxy substituents on the aromatic ring, combined with a methylsulfanyl group, contributes to its distinct reactivity and utility in various chemical transformations.

The molecular structure of (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane imparts a balance of electronic and steric effects that make it a valuable intermediate in the synthesis of more complex molecules. In particular, the chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the ethoxy group at the 4-position provides a nucleophilic site for further functionalization. The methylsulfanyl group at the 5-position introduces a sulfur atom that can participate in various sulfur-based reactions, including thiolysis and oxidation processes.

Recent advancements in medicinal chemistry have highlighted the importance of sulfanyl-containing compounds in the development of novel therapeutic agents. The compound (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane has been explored as a precursor in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have demonstrated efficacy in treating various conditions, including infections, inflammation, and cancer. The structural features of this compound make it a promising candidate for further investigation in this context.

In synthetic chemistry, (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane serves as a versatile building block for constructing more intricate molecular frameworks. Its reactivity allows for the introduction of additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds, which are essential for creating complex drug molecules. The ability to modify this compound in multiple ways makes it an invaluable asset in the chemist's toolkit.

The pharmaceutical industry has shown particular interest in exploring new derivatives of aromatic sulfanes due to their potential pharmacological properties. Studies have indicated that compounds containing sulfur atoms can exhibit unique interactions with biological targets, leading to novel therapeutic effects. For instance, modifications at the sulfur position can influence metabolic stability and bioavailability, which are critical factors in drug design. The compound (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane provides a scaffold for such investigations, offering opportunities to develop next-generation pharmaceuticals.

From an academic perspective, (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane has been utilized in research aimed at understanding fundamental chemical principles. Its role as an intermediate in multi-step syntheses has contributed to our knowledge of reaction mechanisms and catalytic processes. For example, its participation in metal-catalyzed reactions has provided insights into how transition metals can facilitate bond-forming processes under mild conditions. Such discoveries are not only academically rewarding but also have practical implications for improving synthetic methodologies.

The growing interest in green chemistry has also influenced the use of (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane in sustainable chemical processes. Researchers are increasingly seeking to develop synthetic routes that minimize waste and hazardous byproducts. This compound's compatibility with environmentally friendly solvents and catalytic systems aligns with these goals. By incorporating principles of green chemistry into its synthesis and application, scientists can contribute to more sustainable pharmaceutical production.

In conclusion, (2-Chloro-4-ethoxy-5-methylphenyl)(methyl)sulfane (CAS No. 2705764-69-6) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug development. As research continues to uncover new applications and methodologies involving this compound, its importance is likely to grow within both academic and industrial settings.